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Compound of Interest

Compound Name: 6-CFDA N-succinimidyl ester

CAS No.: 150206-15-8

Cat. No.: B122585

Get Quote

This guide provides immediate safety, handling, and disposal protocols for 6-CFDA N-
succinimidyl ester (also known as 6-Carboxyfluorescein diacetate succinimidyl ester), a cell-

permeable amine-reactive dye. Adherence to these procedures is critical for ensuring

laboratory safety and maintaining experimental integrity.
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Aspect Recommendation Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[1][2]

Skin Protection
Wear appropriate protective

gloves and clothing.
[1][3]

Respiratory Protection

Avoid breathing dust, vapors,

mist, or gas. Use in a well-

ventilated area. Local exhaust

ventilation is recommended

where solids are handled as

powders.

[1][3]

Handling

Avoid prolonged or repeated

exposure. Wash hands and

any exposed skin thoroughly

after handling. Avoid dust

formation.

[1][2]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Protect from

light and moisture. Store at

-20°C under desiccating

conditions.

[1][3][4][5][6][7][8]

Solubility Soluble in DMSO and DMF. [4][5]

Experimental Protocols
Preparation of Stock Solutions

Due to the hydrolysis of the ester in the presence of water, stock solutions should be prepared

in anhydrous dimethyl sulfoxide (DMSO).[5][8]

Reconstitution: Prepare a concentrated stock solution (e.g., 1-10 mM) in anhydrous DMSO.
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Aliquoting: Dispense the stock solution into single-use aliquots to avoid repeated freeze-thaw

cycles and moisture contamination.

Storage: Store aliquots at -20°C under desiccating conditions and protected from light.[3][4]

[5][6][7][8] Aliquoted stocks should be used for no more than 2 months.[8]

Disposal Plan

All waste materials contaminated with 6-CFDA N-succinimidyl ester should be disposed of in

accordance with local, state, and national regulations.[1] Do not allow the product to enter

drains, groundwater, or water courses.[1]

Waste Collection: Collect all contaminated solids (e.g., pipette tips, tubes) and liquid waste in

a designated, sealed container.

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Disposal: Consult your institution's environmental health and safety (EHS) office for specific

disposal procedures.

Emergency Procedures: Spill Response
In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
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Workflow for 6-CFDA N-succinimidyl ester Spill

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Absorb onto appropriate material)

Collect Waste
(Place in a sealed container)

Decontaminate Area
(Wash with soap and water)

Dispose of Waste
(Follow institutional guidelines)

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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